Cas no 3180-09-4 (2-butylphenol)

2-butylphenol structure

Product Name:2-butylphenol

CAS No:3180-09-4

Molecular Formula:C₁₀H₁₄O

Molecular Weight:150.21756

CID:916637

PubChem ID:18515

2-butylphenol Properties

Names and Identifiers

- phenol, 2-butyl-
- Phenol, o-butyl-;o-Butylphenol;2-Butylphenol;1-Hydroxy-2-n-butylbenzene;2-n-Butylphenol;UN 2228;UN 2229
- 2-butylphenol
- AKOS006370677
- Butylphenol
- NSC 60291
- Dyclonine Impurity 11
- DTXSID0062898
- SCHEMBL20232
- NS00050566
- I1WS5HQ96Y
- UN 2228
- NSC-60291
- 4-06-00-03267 (Beilstein Handbook Reference)
- Q27280263
- UNII-I1WS5HQ96Y
- 2-butyl-phenol
- A1-38812
- Phenol, butyl-
- 1-Hydroxy-2-n-butylbenzene
- WLN: QR B4
- 3180-09-4
- NSC60291
- butyl phenol
- BRN 2246561
- o-n-butylphenol
- o-Butylphenol
- 28805-86-9
- EN300-189786
- UN 2229
- Phenol, o-butyl-
- AI3-22445
- 2-n-Butylphenol
- +Expand
- InChIKey： GJYCVCVHRSWLNY-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H14O/c1-2-3-6-9-7-4-5-8-10(9)11/h4-5,7-8,11H,2-3,6H2,1H3
- SMILES： CCCCC1=CC=CC=C1O

Computed Properties

Exact Mass: 150.10452
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 3
Monoisotopic Mass: 150.104465066g/mol
Heavy Atom Count: 11
Complexity: 101
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.5
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 20.2

Experimental Properties

PSA: 20.23

2-butylphenol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01X51U-50mg	2-Butylphenol	3180-09-4	95%	50mg	$332.00
Aaron	AR01X5A6-50mg	2-Butylphenol	3180-09-4	95%	50mg	$336.00
Enamine	EN300-189786-0.05g	2-butylphenol	3180-09-4	95%	0.05g	$226.0	2023-09-18

2-butylphenol Synthesis

Synthetic Circuit 1

9005-53-2

3180-09-4

57295-30-4

56253-64-6

39831-51-1

20294-32-0

4920-99-4

3637-01-2

3520-52-3

2944-49-2

2082-61-3

2049-95-8

2039-89-6

1470-94-6

1330-20-7

1321-94-4

1197-34-8

1123-94-0

1074-43-7

1074-17-5

934-80-5

698-71-5

645-56-7

644-35-9

620-17-7

620-14-4

618-45-1

611-14-3

576-26-1

527-60-6

526-73-8

275-51-4

135-01-3

123-07-9

119-64-2

108-95-2

108-88-3

108-68-9

108-39-4

106-44-5

106-42-3

100-84-5

100-41-4

95-87-4

95-65-8

95-63-6

95-48-7

89-72-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium ; 1 h, 350 °C; 4 h, 350 °C

Reference

: Catalytic hydrotreatment of pyrolytic lignins from different sources to biobased chemicals: Identification of feed-product relations

Figueiredo, M. B.; Deuss, P. J.; Venderbosch, R. H.; Heeres, H. J., Biomass and Bioenergy, 2020, 134,

2-butylphenol Raw materials

Lignin

2-butylphenol Preparation Products

2-butylphenol Related Literature

1. Highly enantioselective epoxidation of unfunctionalized olefins catalyzed by a novel recyclable chiral poly-salen–Mn(iii) complex

Yuming Song,Xiaoquan Yao,Huilin Chen,Guizhi Pan,Xinquan Hu,Zhuo Zheng J. Chem. Soc. Perkin Trans. 1 2002 870
2. Structure, electronic properties and catalytic behaviour of an activity-enhancing CYP102A1 (P450BM3) variant

Christopher J. C. Whitehouse,Wen Yang,Jake A. Yorke,Henry G. Tufton,Lydia C. I. Ogilvie,Stephen G. Bell,Weihong Zhou,Mark Bartlam,Zihe Rao,Luet-Lok Wong Dalton Trans. 2011 40 10383
3. 502. Alkylation of the aromatic nucleus. Part III. The reaction of phenols with the n-butyl ester of methanesulphonic acid

M. S. Grant,W. J. Hickinbottom J. Chem. Soc. 1959 2513
4. Spectrophotometric determination of nitrate in vegetable products using 2-sec-butylphenol

Akio Tanaka,Norihide Nose,Hisao Iwasaki Analyst 1982 107 190
5. Self-association of phenols in inert solvents. Apparent heat capacities of phenol, substituted phenols and aromatic alcohols in n-heptane

Silvia Pérez-Casas,Luis M. Trejo,Miguel Costas J. Chem. Soc. Faraday Trans. 1991 87 1733
6. Self-association of phenols in inert solvents. Apparent heat capacities of phenol, substituted phenols and aromatic alcohols in n-heptane

Silvia Pérez-Casas,Luis M. Trejo,Miguel Costas J. Chem. Soc. Faraday Trans. 1991 87 1733
7. 818. Acid-catalysed rearrangements of alkyl aryl ethers. Part I. Rearrangement of butyl phenyl ethers with aluminium chloride

M. J. S. Dewar,N. A. Puttnam J. Chem. Soc. 1959 4080
8. 46. Retention of asymmetry during the Curtius and the Beckmann change

J. Kenyon,D. P. Young J. Chem. Soc. 1941 263
9. Validation of a modified spectrophotometric method for the determination of nitrate in dry milk using 2-sec-butylphenol

Valentinus Priyo Bintoro,Danielle Cantin-Esnault,Josette Alary Analyst 1995 120 2747
10. Disproportionation, isomerization and de-tert-butylation of 2,6-di-tert-butylphenol catalyzed by H-MCM-41

Anil Wali,Jagannath Das,S. Muthukumaru Pillai,M. Ravindranathan Green Chem. 2002 4 587

3180-09-4 (2-butylphenol) Related Products

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